Cas no 2228534-04-9 (2-(4,4-difluorocyclohexyl)-2-methylpropanal)

• Product Name: 2-(4,4-difluorocyclohexyl)-2-methylpropanal
• CAS No: 2228534-04-9
• MF: C₁₀H₁₆F₂O
• MW: 190.230250358582
• CID: 5825706
• PubChem ID: 144845156
• Update Time: 2025-10-21

2-(4,4-difluorocyclohexyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)-2-methylpropanal
• EN300-1950097
• 2228534-04-9

• Inchi： 1S/C10H16F2O/c1-9(2,7-13)8-3-5-10(11,12)6-4-8/h7-8H,3-6H2,1-2H3
• InChI Key： CELUNUZVDXBUOR-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C(C=O)(C)C)F

Computed Properties

• Exact Mass: 190.11692145g/mol
• Monoisotopic Mass: 190.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4,4-difluorocyclohexyl)-2-methylpropanal

Recent Advances in the Study of 2-(4,4-Difluorocyclohexyl)-2-methylpropanal (CAS: 2228534-04-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(4,4-difluorocyclohexyl)-2-methylpropanal (CAS: 2228534-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This aldehyde derivative, characterized by its difluorinated cyclohexyl moiety, has been explored for its role in drug discovery, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules, with promising implications for treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

One of the most notable advancements in the study of 2-(4,4-difluorocyclohexyl)-2-methylpropanal is its application in the design of selective enzyme inhibitors. Researchers have leveraged its structural features to develop compounds that selectively target enzymes such as kinases and proteases, which are critical in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of potent kinase inhibitors, showing high selectivity and low off-target effects in preclinical models. The study underscored the importance of the difluorocyclohexyl group in enhancing binding affinity and metabolic stability.

In addition to its role in enzyme inhibition, 2-(4,4-difluorocyclohexyl)-2-methylpropanal has been investigated for its potential in prodrug development. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its use in the design of prodrugs with improved bioavailability and targeted delivery. The researchers utilized the aldehyde functionality to create reversible covalent bonds with carrier molecules, enabling controlled release of active drugs in specific physiological environments. This approach holds promise for overcoming challenges associated with drug solubility and tissue penetration.

Furthermore, the compound's utility extends to the field of chemical biology, where it has been employed as a versatile building block for the synthesis of fluorescent probes and molecular tags. A 2024 study in ACS Chemical Biology detailed the development of a novel fluorescent probe derived from 2-(4,4-difluorocyclohexyl)-2-methylpropanal, which was used to visualize and track protein-protein interactions in live cells. The probe's stability and specificity were attributed to the unique electronic properties imparted by the difluorocyclohexyl group, making it a valuable tool for real-time imaging studies.

Despite these promising developments, challenges remain in the optimization of 2-(4,4-difluorocyclohexyl)-2-methylpropanal-based therapeutics. Issues such as synthetic scalability, pharmacokinetic profiling, and toxicity assessment require further investigation. Ongoing research aims to address these gaps, with several pharmaceutical companies and academic institutions actively exploring the compound's full potential. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield more comprehensive insights into its applications and limitations.

In conclusion, 2-(4,4-difluorocyclohexyl)-2-methylpropanal (CAS: 2228534-04-9) represents a versatile and promising scaffold in chemical biology and drug discovery. Its recent applications in enzyme inhibition, prodrug development, and molecular imaging underscore its broad utility and potential for therapeutic innovation. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals and biological tools.